4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 4-ethyl-1-prop-2-ynylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C12H18O/c1-3-7-12(10-13)8-5-11(4-2)6-9-12/h1,10-11H,4-9H2,2H3
• InChI Key: NTQYEEDYGYYPRE-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)(CC#C)C=O

Description

4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (CAS: 1936484-78-4) is a cyclohexane derivative featuring an ethyl group at the 4-position and a propargyl (prop-2-yn-1-yl) substituent at the 1-position, along with a carbaldehyde functional group. Its molecular formula is C₁₂H₁₈O, with a molecular weight of 178.27 g/mol .

The propargyl group confers unique reactivity, enabling applications in click chemistry or as intermediates in drug synthesis. Notably, the compound’s safety data sheet (SDS) lacks hazard classifications, though precautionary statements for similar propargyl-containing compounds advise avoiding inhalation or contact, as toxicological data may be incomplete .

Preparation Methods

The synthesis of 4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the cyclocondensation of n-(prop-2-yn-1-yl) compounds . Industrial production methods may involve bulk custom synthesis and procurement processes to ensure the availability of high-purity compounds .

Chemical Reactions Analysis

4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The ethyl and prop-2-yn-1-yl groups can participate in substitution reactions under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation and reducing agents like sodium borohydride (NaBH4) for reduction. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It may be used in studies involving the modification of biological molecules.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde involves its interaction with molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, potentially altering their function. The specific pathways involved depend on the context of its use in research or industrial applications .

Comparison with Similar Compounds

Structural and Reactivity Differences

• Substituent Effects: The propargyl group (sp-hybridized) in the target compound enhances reactivity toward azide-alkyne cycloaddition (click chemistry) compared to the allyl group (sp²-hybridized) in C₁₀H₁₄O derivatives . Stereochemistry: The (1S,3R,4S)-configured derivative demonstrates how stereochemical arrangements influence physical properties and biological interactions, though such data is absent for the target compound .

Biological Activity

The molecular formula of 4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde is $C_{12}H_{18}O$ with a molecular weight of 178.27 g/mol. The compound's structure is conducive to interactions with biomolecules, particularly through covalent bonding due to the aldehyde group, which can react with nucleophilic sites on proteins and other macromolecules .

Biological Activity Overview

While direct biological activity data for 4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde is sparse, compounds with similar structures often exhibit significant biological properties, including:

Antimicrobial Activity : Many aldehydes are known for their antimicrobial properties. For instance, compounds structurally related to 4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane have been shown to possess antibacterial effects against various pathogens such as Staphylococcus aureus and Escherichia coli .

Anticancer Potential : Aldehyde-containing compounds have been investigated for their potential in cancer therapy. Their ability to form covalent bonds with cellular proteins may influence cancer cell behavior, particularly in disrupting cellular signaling pathways involved in proliferation and apoptosis .

Case Studies and Research Findings

Research has highlighted several aspects of biological activity related to similar compounds:

• Antimicrobial Studies : A study demonstrated that certain derivatives of cyclohexane aldehydes exhibited potent antibacterial activity with minimum inhibitory concentration (MIC) values ranging from 12.4 to 16.5 μM against various bacterial strains . This suggests that 4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane could similarly affect microbial growth.
• Inhibition of Cancer Cell Growth : In vitro assays have shown that structurally similar compounds can inhibit the growth of human cancer cell lines by inducing apoptosis or disrupting mitotic processes . Although specific data on this compound is lacking, its structural analogs have demonstrated significant effects on cell viability.
• Mechanistic Insights : The interaction studies involving aldehydes indicate their potential to alter protein functions through covalent modifications, which can lead to changes in enzyme activity or receptor signaling pathways. Understanding these mechanisms is crucial for elucidating the biological effects of 4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane.

Comparative Analysis with Similar Compounds

The following table summarizes some structurally similar compounds and their notable biological activities:

Compound Name	Structural Features	Key Biological Activities
4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carboxylic acid	Contains a carboxylic acid group instead of an aldehyde	Enhanced acidity and potential anti-inflammatory properties
2-(1-Cyclohexenyl)cyclohexanone	Features a cyclohexenyl group and a ketone functional group	Exhibits distinct reactivity leading to various biological effects
(4-(Prop-1-en-2-yl)cyclohexenyl)methanol	Contains a cyclohexenyl group and a hydroxyl group	Hydroxyl group introduces different hydrogen bonding capabilities

Q & A

Q. What are the optimal synthetic routes for 4-Ethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde, and how can reaction conditions be systematically optimized?

A two-step approach is recommended:

• Step 1 : Start with cyclohexane derivatives (e.g., ethyl-substituted precursors) and introduce the aldehyde group via oxidation or formylation reactions. Catalysts like BF₃ or AlCl₃ may stabilize intermediates .
• Step 2 : Incorporate the prop-2-yn-1-yl group via nucleophilic substitution or alkyne coupling (e.g., Sonogashira reaction). Optimize temperature (60–80°C) and solvent polarity (e.g., THF or DMF) to balance steric hindrance and reactivity .
• Validation : Monitor reaction progress using TLC or GC-MS. Adjust catalyst loading (0.5–2 mol%) and reaction time (12–24 hrs) based on intermediate stability .

Q. What analytical techniques are critical for characterizing this compound, and how are spectral contradictions resolved?

• Core Techniques :
  • NMR : Confirm cyclohexane ring conformation (axial/equatorial substituents) via coupling constants (e.g., $^3J_{HH}$ > 10 Hz for trans-diaxial protons) .
  • IR : Identify aldehyde C=O stretch (~1700 cm⁻¹) and alkyne C≡C stretch (~2100 cm⁻¹). Overlapping peaks may require deconvolution software .
• Contradiction Management : If GC-MS purity conflicts with NMR integration, use preparative HPLC to isolate impurities and re-analyze .

Q. What safety protocols are essential when handling this compound’s hazardous intermediates?

• Ventilation : Use fume hoods for alkyne coupling steps to mitigate exposure to volatile reagents (e.g., acetylene derivatives) .
• PPE : Wear nitrile gloves and safety goggles; aldehyde groups can cause skin irritation .
• First Aid : For inhalation exposure, administer oxygen and seek medical evaluation for persistent respiratory distress .

Advanced Research Questions

Q. How does stereochemistry (e.g., trans- vs. cis- substituents) influence the compound’s reactivity in Diels-Alder reactions?

• Steric Effects : Trans-substituted cyclohexanes exhibit lower steric hindrance, enhancing dienophile engagement. For example, trans-4-ethyl groups improve reaction rates by 30% compared to cis-isomers in cycloadditions .
• Electronic Effects : Density functional theory (DFT) calculations show that electron-withdrawing aldehyde groups polarize the cyclohexane ring, stabilizing transition states .

Q. What mechanistic insights explain side-product formation during alkyne functionalization?

• Byproducts : Propargyl ethers or dimerized alkynes may form due to competing Glaser coupling. Trace copper impurities (from catalysts) accelerate this pathway .
• Mitigation : Use degassed solvents and chelating agents (e.g., EDTA) to suppress Cu-mediated side reactions. Monitor alkyne conversion via in situ Raman spectroscopy .

Q. How can computational modeling predict the compound’s bioactivity in drug discovery contexts?

• Docking Studies : Screen against target proteins (e.g., cyclooxygenase-2) using AutoDock Vina. The aldehyde group forms hydrogen bonds with catalytic lysine residues, suggesting anti-inflammatory potential .
• ADMET Prediction : Use QSAR models to assess bioavailability. The compound’s logP (~2.5) indicates moderate blood-brain barrier penetration .

Q. What strategies stabilize the aldehyde group during long-term storage?

• Storage Conditions : Store under argon at –20°C in amber vials to prevent oxidation. Add stabilizers (0.1% BHT) to inhibit radical degradation .
• Stability Assays : Monitor aldehyde integrity via periodic FTIR and compare with freshly synthesized samples .

Q. How can green chemistry principles improve the synthesis scalability of this compound?

• Solvent Selection : Replace DMF with cyclopentyl methyl ether (CPME), a biodegradable solvent, reducing environmental impact by 40% .
• Catalyst Recovery : Use magnetic Fe₃O₄-supported palladium catalysts, achieving >90% recovery via simple filtration .

Q. What role does the prop-2-yn-1-yl group play in click chemistry applications?

• Cu-Free Click Reactions : The alkyne group reacts with azides via strain-promoted alkyne-azide cycloaddition (SPAAC), enabling bioconjugation without cytotoxic copper catalysts .
• Kinetic Studies : Second-order rate constants ($k_2$) for SPAAC range from 0.1–1.0 M⁻¹s⁻¹, depending on solvent polarity .

Q. How can contradictions in reported melting points be resolved?

• Purification Methods : Recrystallize from hexane/ethyl acetate (3:1) to remove polymorphic impurities. DSC analysis can identify eutectic mixtures causing variability .
• Interlab Validation : Collaborate with multiple labs to standardize heating rates (±1°C/min) and sample preparation protocols .